Cas no 887266-86-6 (2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene)

2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene structure
887266-86-6 structure
Product Name:2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene
CAS No:887266-86-6
MF:C8H5BrF3NO3
MW:300.029412031174
CID:1029229
PubChem ID:2783318
Update Time:2025-04-20

2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene
    • 887266-86-6
    • 2-bromo-3-nitro-5-(trifluoromethoxy)toluene
    • DTXSID20382577
    • Inchi: 1S/C8H5BrF3NO3/c1-4-2-5(16-8(10,11)12)3-6(7(4)9)13(14)15/h2-3H,1H3
    • InChI Key: OTKNDFZLZOVYDO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C=C1C)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 298.94049g/mol
  • Monoisotopic Mass: 298.94049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 55Ų

2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010015007-250mg
2-Bromo-3-nitro-5-(trifluoromethoxy)toluene
887266-86-6 97%
250mg
$480.00 2023-08-31
Alichem
A010015007-500mg
2-Bromo-3-nitro-5-(trifluoromethoxy)toluene
887266-86-6 97%
500mg
$831.30 2023-08-31
Alichem
A010015007-1g
2-Bromo-3-nitro-5-(trifluoromethoxy)toluene
887266-86-6 97%
1g
$1564.50 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1747659-1g
2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene
887266-86-6 98%
1g
¥2459.00 2024-04-26
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